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Cat. No.: B1671089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of SEW2871,

a potent and selective agonist of the Sphingosine-1-Phosphate Receptor 1 (S1P1). The

information presented herein is intended to support researchers and professionals in the fields

of pharmacology and drug development in understanding the biochemical and cellular activities

of this compound. This document summarizes key quantitative data, details relevant

experimental protocols, and visualizes the associated signaling pathways and workflows.

Quantitative Data Summary
The following tables summarize the key in vitro pharmacological parameters of SEW2871,

focusing on its potency, efficacy, and selectivity for the S1P1 receptor.

Table 1: Potency of SEW2871 at the S1P1 Receptor
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Assay Type Species EC50 (nM) Reference

GTPγS Binding Assay Human 13 [1]

GTPγS Binding Assay Murine 20.7 [1]

Receptor

Internalization Assay
Human (U2OS cells) 270 [2]

Calcium Mobilization

(FLIPR)

Human (CHO-K1

cells)
13.8 [2]

Table 2: Selectivity Profile of SEW2871

Receptor Subtype Activity
Concentration
Tested (μM)

Reference

S1P2 No activity up to 10

S1P3 No activity up to 10

S1P4 No activity up to 10

S1P5 No activity up to 10

Signaling Pathways and Mechanism of Action
SEW2871 is a selective agonist for the S1P1 receptor, a G-protein coupled receptor (GPCR)

that primarily couples to the Gi/o family of G-proteins.[3][4] Upon binding of SEW2871, the

S1P1 receptor undergoes a conformational change, leading to the activation of its associated

Gi/o protein. This initiates a downstream signaling cascade that results in the activation of

several key intracellular signaling pathways, including the ERK, Akt, and Rac pathways.[2]

These pathways are crucial in regulating various cellular processes such as cell survival,

proliferation, and migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2335351/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2335351/
https://pubmed.ncbi.nlm.nih.gov/12069815/
https://pubmed.ncbi.nlm.nih.gov/12069815/
https://www.benchchem.com/product/b1671089#in-vitro-characterization-of-sew2871
https://www.benchchem.com/product/b1671089#in-vitro-characterization-of-sew2871
https://www.benchchem.com/product/b1671089#in-vitro-characterization-of-sew2871
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

